Cas no 2228399-75-3 (methyl 2-hydroxy-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetate)
methyl 2-hydroxy-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-hydroxy-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetate
- EN300-1757073
- 2228399-75-3
- methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate
-
- Inchi: 1S/C10H14N2O3/c1-12-6-11-5-7(12)10(3-4-10)8(13)9(14)15-2/h5-6,8,13H,3-4H2,1-2H3
- InChI Key: PCCVQEQPCRFSKU-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)C1(C2=CN=CN2C)CC1
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 64.4Ų
methyl 2-hydroxy-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757073-0.05g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 0.05g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1757073-0.1g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 0.1g |
$1585.0 | 2023-09-20 | ||
| Enamine | EN300-1757073-0.25g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 0.25g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1757073-0.5g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 0.5g |
$1728.0 | 2023-09-20 | ||
| Enamine | EN300-1757073-1.0g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 1g |
$1801.0 | 2023-06-03 | ||
| Enamine | EN300-1757073-2.5g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 2.5g |
$3530.0 | 2023-09-20 | ||
| Enamine | EN300-1757073-5.0g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 5g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1757073-10.0g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 10g |
$7742.0 | 2023-06-03 | ||
| Enamine | EN300-1757073-1g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 1g |
$1801.0 | 2023-09-20 | ||
| Enamine | EN300-1757073-5g |
methyl 2-hydroxy-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetate |
2228399-75-3 | 5g |
$5221.0 | 2023-09-20 |
methyl 2-hydroxy-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on methyl 2-hydroxy-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetate
Methyl 2-Hydroxy-2-(1-(1-Methyl-1H-Imidazol-5-yl)cyclopropyl)acetate: A Comprehensive Overview
Methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate (CAS No. 2228399-75-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse pharmacological properties, including antifungal, antiviral, and anti-inflammatory activities.
The chemical structure of methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate is characterized by a cyclopropyl ring substituted with a hydroxymethyl group and an imidazole moiety. The presence of these functional groups imparts the molecule with specific chemical and biological properties that make it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.
In addition to its anti-inflammatory properties, methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate has shown promise in antifungal research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to its ability to disrupt fungal cell membranes and interfere with essential metabolic processes.
The synthesis of methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate has been extensively studied, and various methods have been reported in the literature. One common approach involves the reaction of 1-methylimidazole with a suitable cyclopropyl precursor, followed by esterification to form the final product. The choice of synthetic route can significantly impact the yield and purity of the compound, making it crucial for researchers to optimize these conditions.
The pharmacokinetic properties of methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, further research is needed to fully understand its metabolism and potential drug interactions.
In conclusion, methyl 2-hydroxy-2-(1-(1-methyl-1H-imidazol-5-yl)cyclopropyl)acetate (CAS No. 2228399-75-3) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and fungal infections. Ongoing research continues to explore its full potential and optimize its use in clinical settings.
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